N-benzyl-2-nitrobenzenesulfonamide
Overview
Description
“N-benzyl-2-nitrobenzenesulfonamide” is a chemical compound with the linear formula C13H12N2O4S . It has a molecular weight of 292.316 .
Molecular Structure Analysis
The molecular structure of “N-benzyl-2-nitrobenzenesulfonamide” is represented by the linear formula C13H12N2O4S . The InChI code for this compound is 1S/C13H12N2O4S/c16-15(17)12-8-4-5-9-13(12)20(18,19)14-10-11-6-2-1-3-7-11/h1-9,14H,10H2 .Chemical Reactions Analysis
While specific chemical reactions involving “N-benzyl-2-nitrobenzenesulfonamide” are not available, nitrobenzenesulfonamides are known to undergo intramolecular arylation, forming diverse nitrogenous heterocycles .Physical And Chemical Properties Analysis
“N-benzyl-2-nitrobenzenesulfonamide” has a molecular weight of 292.316 . Unfortunately, other physical and chemical properties like density, boiling point, and melting point are not available in the resources .Scientific Research Applications
Chemical Synthesis
“N-benzyl-2-nitrobenzenesulfonamide” is used in various areas of chemical synthesis . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Life Science Research
This compound is used in life science research . The team of scientists at Sigma-Aldrich has experience in using it in various areas of life science .
Material Science Research
“N-benzyl-2-nitrobenzenesulfonamide” is also used in material science research . It is part of the toolkit used by researchers in this field .
Chromatography
This compound is used in the field of chromatography . It is part of the collection of chemicals used by researchers in this area .
Analytical Research
“N-benzyl-2-nitrobenzenesulfonamide” is used in analytical research . It is one of the chemicals that researchers in this field use in their work .
Synthesis of Nitrogenous Heterocycles
“N-benzyl-2-nitrobenzenesulfonamide” is used in the synthesis of nitrogenous heterocycles . It is used as a protecting/activating agent for the selective alkylation of primary amines . It is also a useful intermediate for the synthesis of fused nitrogenous heterocycles .
Intramolecular Arylation
This compound is used in intramolecular arylation . It is used as an intramolecular arylation agent and in the application of C- and N- aryl derivatives for the synthesis of diverse heterocycles in the solid phase .
Solid-Phase Synthesis
“N-benzyl-2-nitrobenzenesulfonamide” is used in solid-phase synthesis . It is used in the synthesis of heterocycles such as 4,7,8-trisubstituted 1,2,3,4-tetrahydrobenzo .
Mechanism of Action
Target of Action
N-Benzyl-2-nitrobenzenesulfonamide is a complex chemical compound used in scientific research
Mode of Action
The compound’s mode of action involves its use as an intramolecular arylation agent . It is used for the synthesis of diverse heterocycles in the solid phase . The compound’s interaction with its targets leads to changes in the structure of the targets, enabling the synthesis of new compounds .
Biochemical Pathways
It is known that the compound is used in the synthesis of diverse nitrogenous heterocycles , which suggests that it may affect biochemical pathways related to nitrogen metabolism.
Pharmacokinetics
The compound’s molecular weight is 292316 , which may influence its bioavailability.
Result of Action
The result of the compound’s action is the synthesis of diverse nitrogenous heterocycles . These heterocycles can be used in various applications, ranging from organic synthesis to medicinal chemistry.
properties
IUPAC Name |
N-benzyl-2-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4S/c16-15(17)12-8-4-5-9-13(12)20(18,19)14-10-11-6-2-1-3-7-11/h1-9,14H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCYOCKBPAZXLKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351835 |
Source
|
| Record name | N-benzyl-2-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42060-32-2 |
Source
|
| Record name | 2-Nitro-N-(phenylmethyl)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42060-32-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-benzyl-2-nitrobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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